Cas no 1779449-57-8 (2-amino-2-1-(2-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-methylphenyl)cyclopropylacetic acid
• CAS No: 1779449-57-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6171811
• PubChem ID: 84053048
• Update Time: 2025-10-21

2-amino-2-1-(2-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-methylphenyl)cyclopropylacetic acid
• 1779449-57-8
• 2-amino-2-[1-(2-methylphenyl)cyclopropyl]acetic acid
• EN300-1840585

• Inchi： 1S/C12H15NO2/c1-8-4-2-3-5-9(8)12(6-7-12)10(13)11(14)15/h2-5,10H,6-7,13H2,1H3,(H,14,15)
• InChI Key： XQIIHOIFVYHZRW-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=CC=CC=2C)CC1)N)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(2-methylphenyl)cyclopropylacetic acid

2-Amino-2-1-(2-Methylphenyl)cyclopropylacetic Acid (CAS No. 1779449-57-8): A Comprehensive Overview

2-Amino-2-1-(2-methylphenyl)cyclopropylacetic acid (CAS No. 1779449-57-8) is a unique and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AMPCPA, is characterized by its distinct structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 2-amino-2-1-(2-methylphenyl)cyclopropylacetic acid.

The chemical structure of AMPCPA is notable for its cyclopropyl ring and the presence of a methylphenyl substituent. The cyclopropyl ring imparts rigidity to the molecule, which can influence its conformational flexibility and interactions with biological targets. The amino group and the carboxylic acid functional groups contribute to its polarity and potential for forming hydrogen bonds, making it an interesting candidate for drug design.

In terms of synthesis, several methods have been reported for the preparation of 2-amino-2-1-(2-methylphenyl)cyclopropylacetic acid. One common approach involves the reaction of a suitable cyclopropyl derivative with an amino acid precursor, followed by functional group modifications to achieve the desired structure. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

The biological activities of AMPCPA have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, studies have indicated that AMPCPA may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease.

Mechanistically, the anti-inflammatory effects of AMPCPA are thought to be mediated through its ability to inhibit key signaling pathways involved in inflammation, such as the NF-κB pathway. This inhibition can lead to reduced production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation. The neuroprotective effects are hypothesized to be related to its ability to modulate oxidative stress and prevent neuronal cell death.

Clinical trials are currently underway to evaluate the safety and efficacy of AMPCPA in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, AMPCPA has also been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and enzyme inhibition. For instance, researchers have used derivatives of AMPCPA to investigate the role of specific enzymes in cellular signaling pathways.

The future prospects for 2-amino-2-1-(2-methylphenyl)cyclopropylacetic acid are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and improve its bioavailability through novel drug delivery systems. Additionally, efforts are being made to identify new therapeutic applications beyond inflammation and neuroprotection.

In conclusion, 2-amino-2-1-(2-methylphenyl)cyclopropylacetic acid (CAS No. 1779449-57-8), or AMPCPA, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of study for researchers and clinicians alike. As more data becomes available from ongoing clinical trials and preclinical studies, it is likely that this compound will continue to play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.